Tert-butyl 4-(2-(2-(methoxycarbonyl)thiophene-3-sulfonamido)ethyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-[(2-methoxycarbonylthiophen-3-yl)sulfonylamino]ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H27N3O6S2/c1-17(2,3)26-16(22)20-10-8-19(9-11-20)7-6-18-28(23,24)13-5-12-27-14(13)15(21)25-4/h5,12,18H,6-11H2,1-4H3
• InChI Key: PUWVFJMGEISUTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCNS(=O)(=O)C2=C(SC=C2)C(=O)OC
• Molecular Formula: C17H27N3O6S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 1208544-60-8

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, and conditions for the reactions.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and stability. It can also involve studying the compound’s role as a reactant or product in various chemical reactions.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity with other substances.

Scientific Research Applications

Synthesis and Characterization

• Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is identified as a key intermediate in the synthesis of Vandetanib, demonstrating its importance in the synthesis of pharmaceutical compounds. The study details its synthesis through acylation, sulfonation, and substitution processes, providing a basis for further exploration of its applications in drug development (Min Wang et al., 2015).

Crystal Structure and Computational Analysis

• Crystal structure studies and DFT calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives offer insights into the molecular conformation and reactivity of similar compounds. Such studies provide valuable information for the design of molecules with specific electronic and structural properties, relevant for material science and pharmaceutical chemistry (K. Kumara et al., 2017).

Biological Evaluation

• Research on tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and its derivatives highlights their characterization and potential biological activity. Such studies underline the importance of structural analysis and biological evaluation in the development of new therapeutic agents (B. Kulkarni et al., 2016).

Applications in Material Science

• The study on the synthesis, characterization, and X-ray diffraction of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate provides an example of the compound's role in material science, particularly in the development of materials with specific optical or electronic properties (C. Sanjeevarayappa et al., 2015).

Safety and Hazards

This involves understanding the potential risks associated with handling or exposure to the compound, including toxicity, flammability, and environmental impact.